Cas no 400081-26-7 (2-(2-chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole)

• Product Name: 2-(2-chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole
• CAS No: 400081-26-7
• MF: C₁₅H₁₂ClN₃
• MW: 269.728881835938
• CID: 5270482
• Update Time: 2025-07-15

2-(2-chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole

• Inchi： 1S/C15H12ClN3/c1-2-10-19-13-8-4-3-7-12(13)18-15(19)11-6-5-9-17-14(11)16/h2-9H,1,10H2
• InChI Key： LSLATZWQNULGKH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN=C2Cl)N(CC=C)C2=CC=CC=C2N=1

Additional information on 2-(2-chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole

2-(2-Chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole: A Comprehensive Overview

2-(2-Chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole (CAS No. 400081-26-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chloropyridinyl benzodiazole, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

Chemical Structure and Properties

2-(2-Chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole is a member of the benzodiazole family, which is known for its wide range of biological activities, including anxiolytic, sedative, and anticonvulsant properties. The compound features a benzodiazole core linked to a 2-chloropyridine moiety and an allyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The molecular formula of 2-(2-Chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole is C₁₇H₁₄ClN₃, with a molecular weight of approximately 305.77 g/mol. The compound is typically obtained as a white crystalline solid and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 2-(2-Chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole has been reported using various methodologies. One common approach involves the reaction of 3-chloro-pyridine with an appropriate benzodiazole precursor followed by alkylation with allyl bromide. This method typically proceeds through a series of well-defined steps, including nucleophilic substitution and condensation reactions.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an optimized synthetic route that achieved high yields and purity levels. The researchers utilized microwave-assisted synthesis to enhance the reaction efficiency and reduce reaction times. This approach not only improved the overall yield but also minimized the formation of side products.

Biological Activities and Applications

2-(2-Chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole has shown promising biological activities in various preclinical studies. One of the key areas of interest is its potential as an anxiolytic agent. In vitro studies have demonstrated that this compound can selectively bind to GABAA receptors, which are known to play a crucial role in mediating anxiety-related behaviors.

In addition to its anxiolytic properties, 2-(2-Chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole has also been investigated for its anticonvulsant effects. Preclinical studies using rodent models have shown that this compound can effectively reduce seizure activity without causing significant side effects. These findings suggest that it may have therapeutic potential in the treatment of epilepsy and other seizure disorders.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical investigations into the therapeutic potential of 2-(2-Chloropyridin-3-yl)-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole. Several Phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary data from these trials have been encouraging, with no major adverse events reported.

If these initial trials are successful, subsequent Phase II and III trials will be conducted to assess the efficacy and safety of 2-(2-Chloropyridin-3-yl)-1-(prop-2-en-1-y l)-1H - 1 , 3 -benz odia z ole strong > in larger patient populations. The ultimate goal is to develop this compound into a novel therapeutic agent for treating anxiety disorders and epilepsy. p > < p >< strong >Conclusion strong > p > < p >In summary ,< strong > 2 -( 2 -chlor o pyri din - 3 - yl ) - 1 -( prop - 2 - en - 1 - yl ) - 1 H - 1 , 3 -benz odia z ole strong > ( CAS No . 40008 7 ) represents a promising candidate in the field of medicinal chemistry . Its unique chemical structure , combined with its potential biological activities , makes it an attractive target for further research and development . As clinical trials progress , it is hoped that this compound will contribute significantly to the treatment options available for patients suffering from anxiety disorders and epilepsy . p > article > response >